Cas no 17795-08-3 (L-Cysteine, S-ethyl-,S-oxide)

• Product Name: L-Cysteine, S-ethyl-,S-oxide
• CAS No: 17795-08-3
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 140924
• PubChem ID: 146416
• Update Time: 2025-04-19

L-Cysteine, S-ethyl-,S-oxide Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, S-ethyl-,S-oxide
• (2R)-2-amino-3-ethylsulfinylpropanoic acid
• L-Alanine, 3-(ethylsulfinyl)-
• 3-(ethylsulfinyl)-L-alanine
• ethiin
• S-Ethyl-L-cysteine sulfoxide
• DTXSID90939012
• SCHEMBL1647018
• 3-(Ethanesulfinyl)alanine
• S-Ethylcysteine sulfoxide
• 17795-08-3
• 2-azaniumyl-3-ethylsulfinylpropanoate
• 3-(Ethylsulfinyl)alanine, 9CI
• 2-amino-3-ethylsulinylpropanoic acid
• CHEBI:165858
• AKOS014777944
• Alanine, 3-(ethylsulfinyl)-
• SCHEMBL12086544
• 2-amino-3-ethylsulfinyl-propanoic acid
• 2-amino-3-(ethanesulfinyl)propanoic acid

• Inchi： 1S/C5H11NO3S/c1-2-10(9)3-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10?/m0/s1
• InChI Key： CSZTZFUEOCFFJH-YGVKFDHGSA-N
• SMILES： S(CC)(C[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 165.04603
• Monoisotopic Mass: 165.045964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.6
• XLogP3: -4

Experimental Properties

• Density: 1.385
• Boiling Point: 412.4°Cat760mmHg
• Flash Point: 203.2°C
• Refractive Index: 1.57
• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids